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Compound of Interest

Compound Name: 3-Phenylquinoxalin-2(1H)-one

Cat. No.: B073666

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 3-
Phenylquinoxalin-2(1H)-one, including detailed personal protective equipment (PPE)
requirements, operational protocols, and disposal plans. Adherence to these procedures is
critical for ensuring laboratory safety and regulatory compliance.

Hazard Summary and GHS Classification

3-Phenylquinoxalin-2(1H)-one is classified as an irritant. All personnel must be fully aware of
its potential hazards before handling.

Hazard Class GHS Pictogram Signal Word Hazard Statement
Skin Irritation ) H315: Causes skin
Warning L
(Category 2) irritation.[1]
Serious Eye lIrritation ) H319: Causes serious
Warning o
(Category 2A) eye irritation.[1]

Specific target organ

toxicity — Single
) H335: May cause
exposure (Category Warning ) o
) respiratory irritation.[1]
3), Respiratory tract

irritation
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table outlines

the minimum required PPE for handling 3-Phenylquinoxalin-2(1H)-one.

Body Part Required PPE Standard Rationale
Safety glasses with
side shields or _
_ Protects against eye
chemical splash S ]
) irritation from airborne
Eyes/Face goggles. Aface shield = ANSI Z87.1/ EN 166 )
particles or splashes.
should be worn when
o [11[3]
there is a significant
splash potential.[2][3]
Disposable nitrile
Hand gloves.[2][3] Consider  ASTM D6319/EN Prevents skin contact
ands
double gloving for 455 and irritation.[1]
extended handling.
Protects skin and
A flame-retardant lab ) ]
Body NFPA 2112 clothing from spills
coat.[4]
and splashes.
Use in a well-

Respiratory

ventilated area or a
chemical fume hood.
A NIOSH/MSHA-
approved respirator
may be necessary for
large quantities or if
engineering controls

are insufficient.[5]

Minimizes inhalation
of the powder, which
can cause respiratory

tract irritation.[1]

Feet

Closed-toe shoes.[4]

[6]

Protects feet from
spills and falling

objects.

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a strict operational workflow is crucial for safe handling. All operations should be

conducted in a designated area, preferably within a chemical fume hood.
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Caption: Experimental Workflow for Handling 3-Phenylquinoxalin-2(1H)-one.

Experimental Protocol:

e Preparation:

[e]

Designate a work area, preferably within a certified chemical fume hood.

o

Ensure an eyewash station and safety shower are readily accessible.[4]

[¢]

Put on all required personal protective equipment as detailed in the PPE table.

[e]

Gather all necessary equipment (e.g., spatulas, weigh boats, glassware) and reagents.
e Handling:

o Perform all manipulations that may generate dust, such as weighing, within a chemical
fume hood to minimize inhalation exposure.

o Handle the compound gently to avoid creating airborne dust.

o If transferring the solid, use a spatula. For solutions, use appropriate glassware and a
funnel if necessary.

o Cleanup:

o Decontaminate all surfaces and equipment with an appropriate solvent and then soap and
water.

o Collect all cleaning materials as hazardous waste.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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Caption: Disposal Workflow for 3-Phenylquinoxalin-2(1H)-one Waste.

Disposal Protocol:

o Waste Segregation:

o Solid Waste: All disposables contaminated with 3-Phenylquinoxalin-2(1H)-one (e.g.,
gloves, weigh boats, paper towels) must be collected in a designated, sealable, and
clearly labeled hazardous waste container.[7]

o Liquid Waste: Solutions containing the compound should be collected in a separate,
compatible, and clearly labeled hazardous liquid waste container.[8] Do not mix with other
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waste streams unless compatibility has been confirmed by your institution's Environmental
Health and Safety (EHS) department.

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full
chemical name: "3-Phenylquinoxalin-2(1H)-one".[7][8]

o Storage:

o Store sealed hazardous waste containers in a designated, secure, and well-ventilated
hazardous waste accumulation area.[7]

e Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[7]

o The recommended method of disposal for this type of organic compound is high-
temperature incineration by a licensed waste disposal contractor.[8]

Disclaimer: This guide is intended for informational purposes and should be supplemented by a
thorough review of the Safety Data Sheet (SDS) and consultation with your institution's
Environmental Health and Safety (EHS) department. All local, state, and federal regulations
must be followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 3-Phenyl-1H-quinoxalin-2-one | C14H10N20 | CID 346902 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. uah.edu [uah.edu]

» 3. Personal Protective Equipment Requirements for Laboratories — Environmental Health
and Safety [ehs.ncsu.edu]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b073666?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Phenyl_1_2_dihydroacenaphthylene_1_2_diol_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloro_3_2_pyridinyl_quinoxaline_A_Procedural_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Phenyl_1_2_dihydroacenaphthylene_1_2_diol_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Phenyl_1_2_dihydroacenaphthylene_1_2_diol_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Chloro_3_2_pyridinyl_quinoxaline_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b073666?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenyl-1H-quinoxalin-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenyl-1H-quinoxalin-2-one
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

¢ 4. saffronchemicals.com [saffronchemicals.com]
o 5. fishersci.es [fishersci.es]

e 6. chem.libretexts.org [chem.libretexts.org]

e 7. benchchem.com [benchchem.com]

e 8. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-
Phenylquinoxalin-2(1H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073666#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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